Cas no 1107064-09-4 ((3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid)

• Product Name: (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid
• CAS No: 1107064-09-4
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• CID: 4572067
• PubChem ID: 23005328
• Update Time: 2025-06-07

(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-6-YLBORONIC ACID
• AKOS BRN-0513
• (3,4-Dihydro-2H-benzo[b][1,4]dioxepin-6-yl)boronic acid
• MFCD06801681
• (3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-6-YL)BORONIC ACID
• CS-0177974
• 3,4-Dihydro-2H-benzo[b][1,4]dioxepine-6-boronic Acid
• AKOS004119292
• (3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-6-YL)BORONICACID
• EN300-264025
• AB30065
• F75868
• 1107064-09-4
• Z1198170828
• SY213736
• (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid

• Inchi： 1S/C9H11BO4/c11-10(12)7-3-1-4-8-9(7)14-6-2-5-13-8/h1,3-4,11-12H,2,5-6H2
• InChI Key： BTDVUENZZYXXFN-UHFFFAOYSA-N
• SMILES： B(C1=C2C(=CC=C1)OCCCO2)(O)O

Computed Properties

• Exact Mass: 194.0750390g/mol
• Monoisotopic Mass: 194.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Additional information on (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid

(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid and Its Significance in Modern Chemical Research

The compound with the CAS number 1107064-09-4, specifically (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This boronic acid derivative has garnered significant attention due to its unique structural properties and potential applications in drug development. Boronic acids are well-known for their ability to participate in various chemical reactions, including Suzuki-Miyaura cross-coupling, which makes them invaluable tools in synthetic chemistry. The presence of the benzodioxepine core in this compound adds an additional layer of complexity and interest, as benzodioxepines have been explored for their pharmacological activities.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing oxygen and nitrogen atoms in their rings. These compounds often exhibit a wide range of biological activities, making them attractive candidates for medicinal chemistry. The benzodioxepine scaffold, characterized by a fused bicyclic structure containing two oxygen atoms, is known for its potential to interact with biological targets. Specifically, derivatives of benzodioxepine have shown promise in the treatment of neurological disorders and inflammation-related conditions. The introduction of a boronic acid moiety into this framework enhances its utility in synthetic applications, allowing for further functionalization and the development of novel derivatives.

TheCAS number 1107064-09-4 provides a unique identifier for this compound, facilitating its recognition and study within the scientific community. This specificity is crucial for ensuring reproducibility and consistency in experimental protocols. The synthesis of (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid involves sophisticated organic transformations that highlight the compound's structural complexity. Advanced synthetic methodologies are employed to construct the benzodioxepine ring system while introducing the boronic acid functionality at the 6-position. These synthetic strategies often involve multi-step processes that require precise control over reaction conditions to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential role in the development of new pharmaceuticals. Boronic acids are widely recognized for their ability to form reversible covalent bonds with various biomolecules, including proteins and nucleic acids. This property makes them excellent probes for studying molecular interactions and has led to their use in therapeutic agents targeting diseases such as cancer and infectious disorders. The benzodioxepine core further enhances these interactions by providing a scaffold that can be tailored to specific biological targets. Researchers are exploring how modifications to this core structure can improve binding affinity and selectivity, thereby increasing the therapeutic efficacy of derived compounds.

Recent studies have demonstrated the utility of (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid as a building block for more complex molecules. For instance, its participation in Suzuki-Miyaura cross-coupling reactions has enabled the synthesis of novel heterocyclic compounds with enhanced biological activity. These reactions allow for the introduction of aryl or vinyl groups at various positions on the benzodioxepine ring, creating a diverse library of derivatives for further investigation. Such combinatorial approaches are increasingly popular in drug discovery pipelines due to their efficiency and versatility.

The pharmacological profile of compounds derived from benzodioxepine has been extensively studied in recent years. Preclinical data suggest that certain derivatives exhibit anti-inflammatory and analgesic properties, making them promising candidates for treating chronic pain conditions and inflammatory diseases. Additionally, there is evidence suggesting that these compounds may have neuroprotective effects, which could be beneficial in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The boronic acid functionality further contributes to their therapeutic potential by enabling interactions with biological targets that are not accessible to non-boronic acid-containing analogs.

The synthetic accessibility of (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid is another factor that has contributed to its popularity among researchers. Despite its structural complexity, efficient synthetic routes have been developed that allow for scalable production of this compound. These methods often involve catalytic processes that minimize waste and improve sustainability—a critical consideration in modern pharmaceutical research. The ability to produce this compound reliably and cost-effectively is essential for advancing its applications in both academic research and industrial settings.

In conclusion, (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)boronic acid, identified by its CAS number 1107064-09-4, represents a significant advancement in chemical research with potential implications for drug development. Its unique structural features—combining a benzodioxepine core with a boronic acid moiety—make it a versatile tool for synthetic chemistry and medicinal chemistry applications. Ongoing research continues to uncover new ways to leverage this compound's properties for therapeutic purposes, highlighting its importance as a cornerstone in modern chemical innovation.